Cas no 2172164-33-7 (1-(4-chloro-3-methylphenyl)-3-(ethylsulfanyl)propan-2-amine)

• Product Name: 1-(4-chloro-3-methylphenyl)-3-(ethylsulfanyl)propan-2-amine
• CAS No: 2172164-33-7
• MF: C₁₂H₁₈ClNS
• MW: 243.79602098465
• CID: 6448244
• PubChem ID: 165875119
• Update Time: 2025-10-28

1-(4-chloro-3-methylphenyl)-3-(ethylsulfanyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenyl)-3-(ethylsulfanyl)propan-2-amine
• 2172164-33-7
• EN300-1283319

• Inchi： 1S/C12H18ClNS/c1-3-15-8-11(14)7-10-4-5-12(13)9(2)6-10/h4-6,11H,3,7-8,14H2,1-2H3
• InChI Key： UVTVVDCLGUTRLN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(CSCC)N

Computed Properties

• Exact Mass: 243.0848484g/mol
• Monoisotopic Mass: 243.0848484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.3Ų

Additional information on 1-(4-chloro-3-methylphenyl)-3-(ethylsulfanyl)propan-2-amine

Chemical Profile of 1-(4-chloro-3-methylphenyl)-3-(ethylsulfanyl)propan-2-amine (CAS No. 2172164-33-7)

1-(4-chloro-3-methylphenyl)-3-(ethylsulfanyl)propan-2-amine, identified by its CAS number 2172164-33-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of 1-(4-chloro-3-methylphenyl)-3-(ethylsulfanyl)propan-2-amine consists of a phenyl ring substituted with a chlorine atom at the 4-position and a methyl group at the 3-position, coupled with an amine group connected to an ethylsulfanyl side chain. This particular arrangement imparts distinct chemical reactivity and interaction potential with biological targets, making it a valuable scaffold for drug discovery and development.

In recent years, sulfonamide derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the ethylsulfanyl group in 1-(4-chloro-3-methylphenyl)-3-(ethylsulfanyl)propan-2-amine enhances its solubility and bioavailability, which are critical factors for the efficacy of pharmaceutical compounds. Additionally, the chlorine substituent at the phenyl ring can modulate electronic properties, influencing binding affinity to enzymes and receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 1-(4-chloro-3-methylphenyl)-3-(ethylsulfanyl)propan-2-amine with various biological targets. Studies suggest that this compound may interact with enzymes involved in metabolic pathways relevant to cancer progression. For instance, preliminary computational modeling has indicated potential binding to tyrosine kinases, which are key players in signal transduction pathways that drive tumor growth.

The synthesis of 1-(4-chloro-3-methylphenyl)-3-(ethylsulfanyl)propan-2-amine involves multi-step organic reactions, including nucleophilic substitution and sulfonation processes. The chloro-substituted phenyl ring is typically introduced via electrophilic aromatic substitution reactions, while the ethylsulfanyl group is incorporated through thiolation or oxidation-reduction strategies. Optimizing these synthetic routes is crucial for achieving high yields and purity, which are essential for subsequent pharmacological evaluations.

Pharmacokinetic studies have begun to elucidate the absorption, distribution, metabolism, and excretion (ADME) profile of 1-(4-chloro-3-methylphenyl)-3-(ethylsulfanyl)propan-2-amine. Initial findings suggest that the compound exhibits moderate oral bioavailability and a reasonable half-life in vivo, indicating its potential as a viable candidate for further clinical development. Furthermore, its metabolic stability appears favorable for multiple dosing regimens.

The therapeutic potential of 1-(4-chloro-3-methylphenyl)-3-(ethylsulfanyl)propan-2-amine has prompted several preclinical investigations. In cell-based assays, this compound has demonstrated inhibitory effects on certain cancer cell lines, suggesting its role as an anti-proliferative agent. Additionally, its interaction with inflammatory pathways has been explored in in vitro models, revealing promising anti-inflammatory properties that could be beneficial in treating chronic inflammatory diseases.

As research progresses, the integration of machine learning and artificial intelligence into drug discovery pipelines has accelerated the identification of novel pharmacophores. 1-(4-chloro-3-methylphenyl)-3-(ethylsulfanyl)propan-2-amine serves as an example of how computational tools can predict molecular interactions and guide experimental design. By leveraging these technologies, scientists can more efficiently screen large libraries of compounds for biological activity.

The regulatory landscape for novel pharmaceutical compounds like 1-(4-chloro-3-methylphenyl)-3-(ethylsulfanyl)propan-2-amine is stringent but well-defined. Compliance with Good Manufacturing Practices (GMP) and rigorous toxicological assessments is mandatory before clinical trials can commence. Researchers are also exploring innovative delivery systems to enhance the pharmacological efficacy of sulfonamide derivatives, such as nanomicelles or prodrugs.

In conclusion,1-(4-chloro-3-methylphenyl)-3-(ethylsulfanyl)propan-2-amine (CAS No. 2172164-33-7) represents a significant advancement in sulfonamide-based drug development. Its unique structural features offer multiple avenues for therapeutic intervention, particularly in oncology and inflammation-related disorders. As research continues to uncover its full potential, this compound holds promise as a next-generation pharmaceutical agent with broad clinical applicability.